Cas no 1123-23-5 (4-methyl-4-(propan-2-yl)piperidine hydrochloride)

• Product Name: 4-methyl-4-(propan-2-yl)piperidine hydrochloride
• CAS No: 1123-23-5
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• CID: 4572268
• PubChem ID: 75466903
• Update Time: 2025-06-11

4-methyl-4-(propan-2-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(propan-2-yl)piperidine hydrochloride

• Inchi： 1S/C9H19N.ClH/c1-8(2)9(3)4-6-10-7-5-9;/h8,10H,4-7H2,1-3H3;1H
• InChI Key： ZWZSPVWWURRCQZ-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)C)(C)C.Cl

Additional information on 4-methyl-4-(propan-2-yl)piperidine hydrochloride

Introduction to 4-methyl-4-(propan-2-yl)piperidine hydrochloride (CAS No. 1123-23-5) in Modern Chemical and Pharmaceutical Research

4-methyl-4-(propan-2-yl)piperidine hydrochloride, identified by the chemical abstracts service number 1123-23-5, is a compound of significant interest in the realm of chemical and pharmaceutical research. This piperidine derivative, characterized by its hydrochloride salt form, has garnered attention due to its versatile structural properties and potential applications in drug development. The compound’s molecular structure, featuring a substituted piperidine ring, makes it a valuable scaffold for synthesizing molecules with pharmacological activity.

The chemical composition of 4-methyl-4-(propan-2-yl)piperidine hydrochloride can be described as a piperidine core substituted with a methyl group at the 4-position and an isobutyl group at the 4-(propan-2-yl) position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The hydrochloride salt form enhances the solubility of the compound, making it more suitable for various pharmaceutical formulations and experimental applications.

In recent years, there has been growing interest in exploring the therapeutic potential of piperidine derivatives. 4-methyl-4-(propan-2-yl)piperidine hydrochloride has been investigated as a possible intermediate in the synthesis of bioactive molecules. Its structural framework is conducive to modifications that can tailor pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further development. Researchers have been particularly intrigued by its potential role in addressing neurological and cardiovascular disorders, where precise molecular interactions are crucial.

One of the most compelling aspects of 4-methyl-4-(propan-2-yl)piperidine hydrochloride is its role in the synthesis of novel compounds that exhibit inhibitory effects on specific enzymes and receptors. For instance, studies have demonstrated its utility in generating molecules that target neurotransmitter receptors, which could lead to advancements in treatments for conditions such as depression and anxiety. The compound’s ability to modulate these systems is attributed to its ability to mimic natural bioactive molecules, thereby facilitating receptor binding and downstream signaling pathways.

The hydrochloride salt form of 4-methyl-4-(propan-2-yl)piperidine hydrochloride also presents advantages in terms of stability and handling. Unlike free bases, which can be hygroscopic and less stable under varying storage conditions, the salt form ensures greater shelf life and easier formulation into pharmaceutical products. This stability is essential for maintaining the integrity of the compound during clinical trials and commercial production, ensuring consistent efficacy across different batches.

Recent advancements in computational chemistry have further enhanced the understanding of 4-methyl-4-(propan-2-yl)piperidine hydrochloride’s interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, suggesting multiple potential therapeutic applications. These studies not only provide insights into the compound’s mechanism of action but also guide the design of more potent derivatives with improved pharmacological profiles.

In addition to its pharmacological applications, 4-methyl-4-(propan-2-yl)piperidine hydrochloride has shown promise in material science research. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced mechanical and thermal properties. The ability to incorporate this compound into polymer matrices could lead to materials with improved durability and functionality, opening up new possibilities in industrial applications.

The synthesis of 4-methyl-4-(propan-2-yl)piperidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact. Green chemistry principles have been increasingly applied to these synthetic routes, minimizing waste generation and improving energy efficiency. Such sustainable approaches are crucial for aligning pharmaceutical production with global environmental goals.

As research into 4-methyl-4-(propan-2-yl)piperidine hydrochloride continues to evolve, new applications are likely to emerge. The compound’s versatility as a building block for more complex molecules ensures its continued relevance in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking its full potential and translating laboratory findings into tangible benefits for society.

In conclusion, 4-methyl-4-(propan-2-yl)piperidine hydrochloride (CAS No. 1123-23-5) represents a fascinating subject of study with broad implications in chemical biology and drug development. Its unique structural features, combined with its stability as a hydrochloride salt, make it an invaluable asset in modern research. As scientific understanding progresses, this compound is poised to play a pivotal role in shaping future advancements across multiple disciplines.